4,5-dihydro-1-(2,4-dichlorophenyl)-3-methyl-1,2,4-triazol-5(1H)-one

• CAS No.: 79604-49-2
• Molecular Formula: C9H7Cl2N3O
• Molecular Weight: 244.07 g/mol
• IUPAC Name: 2-(2,4-dichlorophenyl)-5-methyl-4H-1,2,4-triazol-3-one
• InChI: InChI=1S/C9H7Cl2N3O/c1-5-12-9(15)14(13-5)8-3-2-6(10)4-7(8)11/h2-4H,1H3,(H,12,13,15)
• InChI Key: LUYDKQMWOGHCOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)N1)C2=C(C=C(C=C2)Cl)Cl

Description

4,5-dihydro-1-(2,4-dichlorophenyl)-3-methyl-1,2,4-triazol-5(1H)-one is a useful research compound. Its molecular formula is C9H7Cl2N3O and its molecular weight is 244.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5.1 grams (0.0214 mole) of N-(2,4-dichlorophenyl)ethane-hydrazonoyl chloride (A), prepared as in Example 1, 2.1 grams (0.0257 mole) potassium cyanate, and 3 mL of water in 51 mL of diglyme was stirred at ambient temperature for about 22 hours. After this time, the reaction mixture was concentrated under reduced pressure to a residue. The residue was dissolved in about 500 mL of ethyl acetate and washed with three 25 mL portions of water. The organic layer was dried with magnesium sulfate and filtered. The filtrate was concentrated under reduced pressure to a residue. The residue was triturated with hexane and the resultant solid was collected by filtration. The solid was dried, yielding 4.5 grams (85.2% yield from (A)) of subject compound (I).